molecular formula C11H7ClF2N2 B8343903 3-Chloro-6-(2,6-difluorobenzyl)pyridazine

3-Chloro-6-(2,6-difluorobenzyl)pyridazine

Cat. No.: B8343903
M. Wt: 240.63 g/mol
InChI Key: IKKDPFSYHILLTC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-6-(2,6-difluorobenzyl)pyridazine is a useful research compound. Its molecular formula is C11H7ClF2N2 and its molecular weight is 240.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7ClF2N2

Molecular Weight

240.63 g/mol

IUPAC Name

3-chloro-6-[(2,6-difluorophenyl)methyl]pyridazine

InChI

InChI=1S/C11H7ClF2N2/c12-11-5-4-7(15-16-11)6-8-9(13)2-1-3-10(8)14/h1-5H,6H2

InChI Key

IKKDPFSYHILLTC-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)F)CC2=NN=C(C=C2)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3,6-dichloro pyridazine (7.39 g, 50 mmol) and tetrakis(triphenylphosphine)palladium (2.89 g, 2.5 mmol) in THF (500 mL) was added 2,6 difluoro benzyl zinc bromide (120 mL, 60 mmol). The reaction mixture was heated to 80° C. for 1.5 hours until the reaction was complete by TLC. The reaction was cooled to room temperature, filtered through celite, and concentrated in vacuo. The crude residue was recrystalized from ether to yield 5.7 g of the title compound.
Quantity
7.39 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
2.89 g
Type
catalyst
Reaction Step One

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